6-(3-((4-(trifluoromethyl)benzo[d]thiazol-2-yl)oxy)azetidine-1-carbonyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(3-((4-(trifluoromethyl)benzo[d]thiazol-2-yl)oxy)azetidine-1-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C16H11F3N4O3S and its molecular weight is 396.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Research has demonstrated significant interest in synthesizing and structurally analyzing heterocyclic compounds due to their pharmaceutical importance. For instance, a study focused on the synthesis of pyridazine analogs, highlighting their significance in medicinal chemistry. These compounds were synthesized through a series of reactions, with their structures confirmed by various spectroscopic techniques and X-ray diffraction (XRD) analysis. This research underscores the importance of heterocyclic compounds in developing new pharmaceuticals and provides a foundation for further exploration of their applications (Sallam et al., 2021).
Antioxidant Activity
Another area of research involves the synthesis of novel fused heterocyclic compounds derived from tetrahydropyrimidine derivatives. These compounds were evaluated for their antioxidant activities, indicating the potential for developing new antioxidant agents. Such studies are vital for discovering compounds that can mitigate oxidative stress, which is linked to various chronic diseases (Salem et al., 2015).
Antimicrobial Activity
Research on the synthesis of novel heterocyclic compounds also extends to their antimicrobial properties. A study synthesized benzofuran moiety-containing compounds, demonstrating their capability to inhibit the growth of both gram-positive and gram-negative bacteria. This highlights the potential of such heterocyclic compounds in developing new antimicrobial agents, addressing the growing concern of antibiotic resistance (Abdelhamid et al., 2008).
Pharmaceutical Applications
The research also reflects on the broader pharmaceutical applications of heterocyclic compounds, exploring their use as active pharmaceutical ingredients (APIs). One study discussed the market perspective of such compounds, emphasizing their role in migraine treatment as alpha-subtype selective 5-HT-1D receptor agonists. This showcases the compound's potential in targeted therapeutic applications, offering insights into the development of new drugs with fewer side effects (Habernickel, 2001).
properties
IUPAC Name |
3-[3-[[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]oxy]azetidine-1-carbonyl]-1H-pyridazin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11F3N4O3S/c17-16(18,19)9-2-1-3-11-13(9)20-15(27-11)26-8-6-23(7-8)14(25)10-4-5-12(24)22-21-10/h1-5,8H,6-7H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZYWQQKKHIJXEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=NNC(=O)C=C2)OC3=NC4=C(C=CC=C4S3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11F3N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.